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  4. 6-[[2-carboxy-10-(6-carboxy-3,4,5-trihydroxy-oxan-2-yl)oxy-2,4a,6a,6b, 9,9,12a-heptamethyl-1,3,4,5,6
6-[[2-carboxy-10-(6-carboxy-3,4,5-trihydroxy-oxan-2-yl)oxy-2,4a,6a,6b, 9,9,12a-heptamethyl-1,3,4,5,6 6-[[2-carboxy-10-(6-carboxy-3,4,5-trihydroxy-oxan-2-yl)oxy-2,4a,6a,6b, 9,9,12a-heptamethyl-1,3,4,5,6
Brand Name: Vulcanchem
CAS No.: 139163-13-6
VCID: VC0164068
InChI: InChI=1S/C42H62O16/c1-37(2)20-10-13-42(7)21(39(20,4)12-11-22(37)55-34-28(47)24(43)26(45)30(57-34)32(49)50)9-8-18-19-16-40(5,36(53)54)23(17-38(19,3)14-15-41(18,42)6)56-35-29(48)25(44)27(46)31(58-35)33(51)52/h8-9,20-31,34-35,43-48H,10-17H2,1-7H3,(H,49,50)(H,51,52)(H,53,54)
SMILES: CC1(C2CCC3(C(C2(CCC1OC4C(C(C(C(O4)C(=O)O)O)O)O)C)C=CC5=C6CC(C(CC6(CCC53C)C)OC7C(C(C(C(O7)C(=O)O)O)O)O)(C)C(=O)O)C)C
Molecular Formula: C42H62O16
Molecular Weight: 822.9 g/mol

6-[[2-carboxy-10-(6-carboxy-3,4,5-trihydroxy-oxan-2-yl)oxy-2,4a,6a,6b, 9,9,12a-heptamethyl-1,3,4,5,6

CAS No.: 139163-13-6

Main Products

VCID: VC0164068

Molecular Formula: C42H62O16

Molecular Weight: 822.9 g/mol

6-[[2-carboxy-10-(6-carboxy-3,4,5-trihydroxy-oxan-2-yl)oxy-2,4a,6a,6b, 9,9,12a-heptamethyl-1,3,4,5,6 - 139163-13-6

CAS No. 139163-13-6
Product Name 6-[[2-carboxy-10-(6-carboxy-3,4,5-trihydroxy-oxan-2-yl)oxy-2,4a,6a,6b, 9,9,12a-heptamethyl-1,3,4,5,6
Molecular Formula C42H62O16
Molecular Weight 822.9 g/mol
IUPAC Name 6-[[11-carboxy-10-(6-carboxy-3,4,5-trihydroxyoxan-2-yl)oxy-4,4,6a,6b,8a,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,14a-dodecahydropicen-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C42H62O16/c1-37(2)20-10-13-42(7)21(39(20,4)12-11-22(37)55-34-28(47)24(43)26(45)30(57-34)32(49)50)9-8-18-19-16-40(5,36(53)54)23(17-38(19,3)14-15-41(18,42)6)56-35-29(48)25(44)27(46)31(58-35)33(51)52/h8-9,20-31,34-35,43-48H,10-17H2,1-7H3,(H,49,50)(H,51,52)(H,53,54)
Standard InChIKey ARPNYYIWKXHRTH-UHFFFAOYSA-N
SMILES CC1(C2CCC3(C(C2(CCC1OC4C(C(C(C(O4)C(=O)O)O)O)O)C)C=CC5=C6CC(C(CC6(CCC53C)C)OC7C(C(C(C(O7)C(=O)O)O)O)O)(C)C(=O)O)C)C
Canonical SMILES CC1(C2CCC3(C(C2(CCC1OC4C(C(C(C(O4)C(=O)O)O)O)O)C)C=CC5=C6CC(C(CC6(CCC53C)C)OC7C(C(C(C(O7)C(=O)O)O)O)O)(C)C(=O)O)C)C
Synonyms GLPSD
glyyunnanprosapogenin D
PubChem Compound 3083297
Last Modified Nov 11 2021
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